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Compound of Interest

Compound Name: FERROUS OXALATE

Cat. No.: B1226959 Get Quote

Essential Safety and Handling Guide for Ferrous
Oxalate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of ferrous oxalate in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Ferrous oxalate is a hazardous chemical that can cause significant health effects. It is harmful

if swallowed or in contact with skin, and causes irritation to the skin and eyes.[1][2][3][4]

Prolonged or repeated exposure can lead to damage of the kidneys, lungs, nervous system,

and mucous membranes.[1] Therefore, strict adherence to PPE guidelines is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection
Chemical splash goggles or a face shield.[1][5]

[6]

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

rubber).[6][7][8]

Body Protection
A lab coat or a complete protective suit to

prevent skin contact.[1][6][8][9]

Respiratory

A NIOSH/MSHA-approved dust respirator,

especially when ventilation is inadequate or dust

is generated.[1][6][7]

Exposure Limits
Adherence to established exposure limits is critical to prevent overexposure.

Organization
Exposure Limit (TWA - 8-hour Time-
Weighted Average)

ACGIH 1 mg/m³[1][6]

Operational Plan for Safe Handling
This step-by-step protocol outlines the safe handling of ferrous oxalate from receipt to

disposal.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area.[2][6][8]

Keep the container tightly closed and away from incompatible materials such as oxidizing

agents.[2][6]

Step 2: Preparation and Weighing
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Conduct all handling in a well-ventilated area, preferably within a chemical fume hood.[2][6]

Wear all required PPE as specified in the table above.

To minimize dust formation, handle the powder gently.[2][3]

Step 3: Experimental Use

Avoid contact with skin and eyes.[2][4]

Do not eat, drink, or smoke in the area where ferrous oxalate is being handled.[2][3][4]

In case of accidental contact, follow the first aid measures outlined below.

Step 4: Post-Experiment

Thoroughly wash hands and any exposed skin with soap and water after handling.[3][9]

Clean the work area to remove any residual contamination.

Store any remaining ferrous oxalate according to the storage guidelines.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][6][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[7][9] Remove contaminated

clothing. If irritation persists, seek medical

attention.[1]

Inhalation

Move the victim to fresh air.[6][7] If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water.[2][8]

Seek immediate medical attention.[1][2]

Disposal Plan
Ferrous oxalate is considered hazardous waste and must be disposed of accordingly.

Waste Collection: Collect all waste ferrous oxalate, including contaminated materials, in a

designated and properly labeled hazardous waste container.

Disposal Method: Dispose of the waste through a licensed hazardous waste disposal

company.[8] Some procedures may involve dissolving the material in a combustible solvent

and burning it in a chemical incinerator with an afterburner and scrubber.[8]

Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

[2][9][10] Do not dispose of ferrous oxalate down the drain.[10]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of ferrous oxalate.
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Safe Handling Workflow for Ferrous Oxalate
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Caption: A workflow diagram illustrating the key stages of safely handling ferrous oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. FERROUS OXALATE (iron (II) oxalate) MSDS [exporterlabchemicals.com]

2. echemi.com [echemi.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. aksci.com [aksci.com]

5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

6. prochemonline.com [prochemonline.com]

7. Ferrous oxalate(516-03-0)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

8. cdhfinechemical.com [cdhfinechemical.com]

9. fishersci.com [fishersci.com]

10. fishersci.co.uk [fishersci.co.uk]

To cite this document: BenchChem. [Personal protective equipment for handling FERROUS
OXALATE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226959#personal-protective-equipment-for-
handling-ferrous-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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